Cas no 542-59-6 (2-hydroxyethyl acetate)

2-Hydroxyethyl acetate is a versatile organic compound with the molecular formula C₄H₈O₃, commonly used as a solvent in industrial and laboratory applications. It exhibits favorable properties such as high solvency power for resins, cellulose derivatives, and dyes, making it suitable for coatings, inks, and adhesives. Its moderate evaporation rate and low toxicity enhance handling safety compared to more volatile alternatives. The compound's hydroxyl and ester functional groups also allow for reactivity in synthesis, particularly in the production of plasticizers and specialty chemicals. Its water miscibility and biodegradability further contribute to its utility in environmentally conscious formulations.
2-hydroxyethyl acetate structure
2-hydroxyethyl acetate structure
Product Name:2-hydroxyethyl acetate
CAS No:542-59-6
MF:C4H8O3
MW:104.104521751404
MDL:MFCD00002864
CID:371036
PubChem ID:10960
Update Time:2025-06-07

2-hydroxyethyl acetate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol,1-acetate
    • 2-Hydroxyethyl Acetate
    • 2-acetoxyethanol
    • 2-Hydroxyethylacetate(Technical)
    • ACETIC ACID 2-HYDROXYETHYL ESTER
    • Ethylene Glycol Monoacetate
    • EINECS 208-821-8
    • 1,2-Ethanediol, 1-acetate
    • 2-Hydroxyethyl acetate, AldrichCPR
    • A1059
    • 1,2-Ethanediol,acetate
    • A870505
    • AKOS006227954
    • UNII-I49SK86R9L
    • NSC 9234
    • 51901-33-8
    • ETHYLENE GLYCOL MONOACETATE [MI]
    • I49SK86R9L
    • 1,2-Ethanediol, acetate
    • 2-Hydroxyethylester kyseliny octove [Czech]
    • NSC-9234
    • Glycol, monoacetate
    • Ethylene glycol, monoacetate
    • HXDLWJWIAHWIKI-UHFFFAOYSA-
    • 2-Hydroxyethylester kyseliny octove
    • MFCD00002864
    • FT-0688101
    • Glycol monoacetate
    • EN300-97513
    • BRN 1743114
    • .beta.-Hydroxyethyl acetate
    • Ethylene glycol, acetate
    • EINECS 257-506-1
    • D88371
    • 2-Hydroxyethyl ester of acetic acid
    • Q27280417
    • 542-59-6
    • Ethylenediol, monoacetate
    • Laneth-9 acetate
    • NS00013807
    • 1,2-Ethanediol, monoacetate
    • Glykolmonoacetat
    • ethyleneglycol monoacetate
    • SCHEMBL27796
    • MONOACETYL ETHYLENE GLYCOL
    • WLN: Q2OV1
    • acetic acid 2-hydroxy-ethyl ester
    • InChI=1/C4H8O3/c1-4(6)7-3-2-5/h5H,2-3H2,1H3
    • CCRIS 2692
    • NSC9234
    • Laneth-10 acetate
    • beta-Hydroxyethyl acetate
    • SY009391
    • AI3-15367
    • Glycol-monoacetin
    • 65071-98-9
    • DTXSID10862156
    • 2-Hydroxyethyl acetate(Technical)
    • CS-0154995
    • 2-hydroxyethylacetate
    • ETHYLENEDIOL MONOACETATE
    • DB-089204
    • 2-hydroxyethyl acetate
    • MDL： MFCD00002864
    • Inchi： 1S/C4H8O3/c1-4(6)7-3-2-5/h5H,2-3H2,1H3
    • InChI Key： HXDLWJWIAHWIKI-UHFFFAOYSA-N
    • SMILES： O(C(C)=O)CCO

Computed Properties

  • Exact Mass: 104.04700
  • Monoisotopic Mass: 104.047344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 60
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.6
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Colorless liquid with slight fruit flavor
  • Density: 1,11 g/cm3
  • Melting Point: -61.7
  • Boiling Point: 182°C(lit.)
  • Flash Point: 102°C
  • Refractive Index: n20/D 1.42(lit.)
  • PSA: 46.53000
  • LogP: -0.45820
  • Merck: 3801
  • Solubility: Soluble in water \ alcohol \ ether \ aromatic hydrocarbon and other solvents, insoluble in straight chain hydrocarbons. It can dissolve rosin \ camphor \ elemene grease \ cellulose acetate \ cellulose acetate butyrate \ cellulose nitrate \ ethyl cellulose \ polymethylmethacrylate \ polystyrene and polyvinyl acetate, etc

2-hydroxyethyl acetate Security Information

2-hydroxyethyl acetate Customs Data

  • HS CODE：2915390090
  • Customs Data：

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

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